Cas no 393831-06-6 (1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393831-06-6
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 6229196
• PubChem ID: 3676169
• Update Time: 2025-07-15

1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• SR-01000571291
• AKOS002098576
• 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0314
• SR-01000571291-1
• Oprea1_855363
• AKOS021662238
• 393831-06-6
• 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• Inchi： 1S/C23H25N3O3S/c1-27-17-8-6-16(7-9-17)24-23(30)26-14-13-25-12-4-5-20(25)22(26)19-15-18(28-2)10-11-21(19)29-3/h4-12,15,22H,13-14H2,1-3H3,(H,24,30)
• InChI Key： YAIXCGVEUMFJHZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OC)N1CCN2C=CC=C2C1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 423.16166284g/mol
• Monoisotopic Mass: 423.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Introduction to 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS No. 393831-06-6) and Its Emerging Applications in Chemical Biology

The compound 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS No. 393831-06-6) represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrrole-apyrazine core with methoxy-substituted aromatic rings, exhibits a unique structural framework that has positioned it as a promising candidate for further exploration in drug discovery and molecular recognition.

At the heart of its appeal lies the intricate arrangement of its functional groups. The presence of dimethoxyphenyl and methoxyphenyl substituents on the aromatic rings introduces hydrophobic interactions and potential electronic modulation, which can influence its binding affinity and selectivity towards biological targets. The pyrrolo[1,2-a]pyrazine scaffold itself is a privileged structure in medicinal chemistry, known for its ability to engage with various biological receptors and enzymes due to its rigid bicyclic system and adaptable electronic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional characteristics of this compound. Studies suggest that the 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide scaffold can be engineered to modulate specific pharmacophoric elements, making it a versatile platform for designing novel bioactive molecules. For instance, the thioamide group at the 2-position provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, metabolic stability, and cell permeability.

In the context of contemporary drug discovery efforts, this compound has been explored for its potential interactions with enzymes and receptors implicated in neurological disorders. Preliminary in vitro studies have highlighted its ability to interact with serotonin receptors, suggesting a possible role in the development of novel therapeutics for conditions such as depression and anxiety. Additionally, its structural motif shares similarities with known bioactive scaffolds that target GPCR pathways, which are critical for signal transduction in numerous physiological processes.

The synthesis of 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide presents an intriguing challenge due to the complexity of its fused heterocyclic system. However, recent methodological breakthroughs in multi-component reactions and transition-metal-catalyzed coupling strategies have streamlined its preparation process. These advances not only enhance scalability but also open avenues for generating libraries of structurally diverse derivatives through combinatorial chemistry approaches.

From a computational perspective, the electronic properties of this compound have been extensively studied using density functional theory (DFT) calculations. These studies reveal that the methoxy groups significantly influence the aromatic ring electron delocalization and can modulate the compound's redox behavior. Such insights are crucial for understanding its potential reactivity in biological systems and for designing derivatives with enhanced pharmacological profiles.

The potential therapeutic applications of 1-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide extend beyond neurological disorders. Emerging evidence suggests that this scaffold may also interact with inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) or lipoxygenases. This dual functionality makes it an attractive candidate for developing dual-action therapeutics that could address multiple pathological mechanisms simultaneously.

In conclusion, 1-(2 5-dimethoxyphenyl) N (4 methoxyphenyl) 1 H 2 H 3 H 4 H pyrrolo 12 apyrazine 2-carbothioamide (CAS No 393831066) stands as a testament to the power of heterocyclic chemistry in driving innovation in drug discovery. Its unique structural features combined with promising biological activities position it as a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to make significant contributions to the development of next-generation therapeutics targeting complex diseases.